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Compound Name: 1,2,2-Tribromo-1,1-difluoroethane
CAS No.: 677-34-9
Cat. No.: B3356626
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Abstract

The synthesis of mixed haloethanes—critical intermediates for anesthetics (e.g., Halothane,
Isoflurane analogues), refrigerants, and agrochemicals—often demands precise regiochemical
control. While traditional routes utilize hydrochlorocarbons, the direct functionalization of
fluoroolefins offers a more convergent pathway to high-value, multi-halogenated scaffolds. This
guide details two distinct mechanistic approaches: Radical Hydrobromination and Electrophilic
lodochlorination. We provide optimized protocols for manipulating the unique electronic
properties of fluoroolefins to achieve target regioselectivity.

Introduction: The "Fluorine Effect” on Reactivity

Fluoroolefins (e.g., chlorotrifluoroethylene [CTFE], tetrafluoroethylene [TFE],
hexafluoropropene [HFP]) differ significantly from non-fluorinated alkenes. The high
electronegativity of fluorine creates a strong inductive effect (
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), withdrawing electron density from the double bond, rendering it electron-deficient.
Consequently:

» Electrophilic Attack is Sluggish: Unlike typical alkenes, fluoroolefins react slowly with
standard electrophiles unless activated or if highly polarized reagents (like ICI) are used.

e Radical Susceptibility: The electron-deficient

-system is highly susceptible to radical attack, making radical chain reactions the
"workhorse" for adding H-X across the double bond.

e Regiochemical Inversion:

o lonic Addition: Follows modified Markovnikov rules governed by cation stabilization (back-

donation from

-fluorine vs. inductive destabilization).

o Radical Addition: Strictly Anti-Markovnikov, governed by steric approach and the stability of
the intermediate radical.

Decision Matrix: Reagent Selection

Select the synthetic route based on the desired halogen incorporation and regiochemistry.

Product:
Anti-Markovnikov Hydro-Halogenation
(H and X added)

Route A: Radical Addition
(H-Br / H-I)

Reagents:
HBr + Peroxide/UV

Reagents:
ICI + Lewis Acid (Optional)

Add H + Halogen

Target: Mixed Haloethane
2 Add Two Halogens

Route B: Electrophilic Addition
(I-Cl / Br-Cl)

Product:
Vicinal Dihalides
(I'and Cl added)

Click to download full resolution via product page

Figure 1: Strategic selection of reagents based on the required substitution pattern.
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Protocol A: Radical Hydrobromination of
Chlorotrifluoroethylene (CTFE)

Target Product: 1-bromo-2-chloro-1,1,2-trifluoroethane (

) Mechanism: Radical Chain Reaction (Anti-Markovnikov)

Mechanistic Insight

In the presence of a radical initiator, HBr adds across the double bond of CTFE (

). The bromine radical (
) is electrophilic and attacks the site that yields the most stable intermediate radical.

o Attack at

: Generates
(Stabilized by Cl and F).

o Attack at

: Generates
(Stabilized by F only).

o Outcome: The radical preferentially forms at the chlorinated carbon, directing Br to the
group.

Safety & Pre-Requisites

o CTFE: Flammable gas, potential carcinogen. Handle in a closed pressure system.[1]
e HBr: Corrosive gas. Use Monel or Hastelloy regulators.

e Pressure: Reaction generates pressure; use a rated autoclave (e.g., Parr reactor).

Experimental Procedure
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» Reactor Prep: Dry a 100 mL stainless steel autoclave involved with a rupture disc. Purge
with

(3x).

e Loading (Cold):

o

Cool the autoclave to -78°C (Dry ice/acetone).

[¢]

Add Benzoyl Peroxide (BPO) (0.5 mol% relative to olefin) as the initiator.

[¢]

Condense CTFE (11.6 g, 100 mmol) into the vessel.

[e]

Condense anhydrous HBr (12.1 g, 150 mmol, 1.5 equiv) into the vessel.

» Reaction:
o Seal the reactor and warm to room temperature.
o Heat to 80°C for 6 hours. (Alternatively, irradiate with a UV Hg-lamp at RT).
o Note: Monitor pressure drop, indicating consumption of gas.

o Work-up:

o Cool to -78°C to depressurize.

[¢]

Vent excess HBr into a caustic scrubber (10% NaOH).

[e]

Transfer the liquid residue to a separatory funnel.

Wash with saturated

o

(2 x 10 mL) and Water (1 x 10 mL).

[¢]

Dry over

o Purification: Fractional distillation.
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o Expected B.P.: ~50-52°C (isomer dependent).

Data Analysis

Parameter Value Notes

High conversion due to radical

Yield 85-92% ) o
chain efficiency.
Favors
Selectivity >95:5
(Anti-Markovnikov).
Distinct shifts for
NMR -65 to -75 ppm VS

Protocol B: Electrophilic lodochlorination of
Fluoroolefins

Target Product: 1,2-dichloro-1,2,2-trifluoro-1-iodoethane (from CTFE) Reagent: lodine
Monochloride (ICl)

Mechanistic Insight

lodine monochloride is a polarized interhalogen (

). The electron-rich iodine attacks the double bond to form an iodonium ion.[2][3] The chloride
ion then attacks the carbon capable of best stabilizing the positive charge.[3]

e Regiochemistry: In fluoroolefins, nucleophilic attack (by

) typically occurs at the site with fewer fluorines or where the cation is best stabilized by
back-donation. For CTFE (

), the
tends to attack the

carbon (Markovnikov-like), while
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resides on the

Reagent Polarization
I-Cl - I(+) + CI(-)

Electrophilic Attack
Alkene attacks I(+)
Forms lodonium Bridge

Nucleophilic Opening
CI(-) attacks most substituted C

Product Formation
Vicinal Chloro-lodo Alkane

Click to download full resolution via product page

Figure 2: Step-wise mechanism of lodochlorination.

Experimental Procedure

o Setup: Flame-dried 3-neck round bottom flask equipped with a pressure-equalizing dropping
funnel, internal thermometer, and

inlet.

¢ Solvent System: Dichloromethane (DCM) or 1,1,2-trichlorotrifluoroethane (Freon 113) - Note:
Freon 113 is ozone-depleting; DCM is the modern standard.

« Execution:

o Charge flask with CTFE (gas) by bubbling it into cold DCM (-10°C) until saturation
(approx. 1.0 equiv). Alternatively, use a pressure bottle if quantitative stoichiometry is
required.
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o Add ICI (1.05 equiv) dropwise as a solution in DCM.

o Observation: The deep red color of ICI should fade as it reacts.[3]

o Maintain temperature between -5°C and 5°C.

o Completion: Stir for 2 hours at 0°C.

o Work-up:

o Quench excess ICI with 10% aqueous

(Sodium Thiosulfate) until the organic layer is colorless (removes free

).

o Separate layers; wash organic phase with brine.

o Dry over

and concentrate in vacuo (careful, product is volatile).

Troubleshooting & QC

Issue

Probable Cause

Corrective Action

Low Yield (Protocol A)

Oxygen inhibition of radical

chain.

Ensure rigorous degassing (

purge) before heating.

Polymerization

Lack of inhibitor / Overheating.

Add terpene inhibitor
(limonene) if not using

peroxide; control temp strictly.

Regioisomer Mix (Protocol B)

Temperature too high.

Conduct ICI addition at -20°C

to improve kinetic control.

Free lodine Color

ICI decomposition.

Use fresh ICI; store ICI| over

iodine to prevent

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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